Organic derivatives of monocoordinated tellurium
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n03ABEH000370
Abstract
Data on the methods of synthesis, structures, and reactivity of organic derivatives of monocoordinated tellurium, namely, compounds with C=Te bonds and phosphine tellurides R3P=Te, are described systematically and generalized. The use of the latter compounds as synthetic equivalents of elemental tellurium for the preparation of metal tellurides is considered. The bibliography includes 139 references.
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